Cas no 2306253-66-5 ((4R)-8-azaspiro[4.5]decan-4-amine;dihydrochloride)

• Product Name: (4R)-8-azaspiro[4.5]decan-4-amine;dihydrochloride
• CAS No: 2306253-66-5
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• CID: 6187478
• PubChem ID: 124138917
• Update Time: 2026-03-11

(4R)-8-azaspiro[4.5]decan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R)-8-azaspiro[4.5]decan-4-amine;dihydrochloride
• CS-0120085
• (1R)-8-Azaspiro[4.5]decan-1-amine diHCl
• SCHEMBL18319619
• AKOS040768784
• (4R)-8-azaspiro[4.5]decan-4-amine dihydrochloride
• (1R)-8-azaspiro[4.5]decan-1-amine dihydrochloride
• (R)-8-Azaspiro[4.5]decan-1-amine dihydrochloride
• starbld0037198
• 2306253-66-5
• PS-15803
• P20126

• Inchi： 1S/C9H18N2.2ClH/c10-8-2-1-3-9(8)4-6-11-7-5-9;;/h8,11H,1-7,10H2;2*1H/t8-;;/m1../s1
• InChI Key： JJCPBBVNLLUUJU-YCBDHFTFSA-N
• SMILES： Cl.Cl.N1CCC2(CC1)CCC[C@H]2N

Computed Properties

• Exact Mass: 226.1003540g/mol
• Monoisotopic Mass: 226.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (4R)-8-azaspiro[4.5]decan-4-amine;dihydrochloride

Introduction to (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride (CAS No: 2306253-66-5)

(4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride, identified by its CAS number 2306253-66-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to a class of molecules that exhibit promising characteristics for further investigation in medicinal chemistry.

The structure of (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride features a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single atom. In this case, the spirocyclic system comprises a nitrogen-containing heterocycle and a decane ring, contributing to the compound's complex three-dimensional shape. This intricate architecture can influence the compound's interactions with biological targets, making it a valuable candidate for drug discovery.

The dihydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. The presence of two chloride ions as counterions improves the compound's pharmacokinetic properties, facilitating its use in various experimental and therapeutic applications.

Recent research in the field of spirocyclic compounds has highlighted their potential as scaffolds for developing novel therapeutic agents. The unique conformational flexibility and binding properties of spirocycles make them attractive for designing molecules that can interact with biological targets in specific ways. Studies have shown that spirocyclic amines can exhibit potent activity against a range of enzymes and receptors, making them promising candidates for drug development.

One area where (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride shows particular promise is in the treatment of neurological disorders. The spirocyclic core of this compound can mimic natural bioactive molecules that interact with neurotransmitter receptors. Preliminary studies have suggested that derivatives of this compound may have potential applications in the management of conditions such as depression, anxiety, and neurodegenerative diseases.

The stereochemistry of (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride is also an important consideration in drug design. The (4R) configuration indicates a specific spatial arrangement of atoms around the chiral center, which can significantly impact the compound's biological activity. Enantioselective synthesis and characterization are crucial steps in optimizing the pharmacological properties of this molecule.

In addition to its potential therapeutic applications, (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride has been explored as a tool compound in chemical biology research. Its unique structural features make it useful for studying enzyme mechanisms and receptor binding interactions. Researchers have utilized this compound to develop probes that can interact with specific biological targets, providing insights into cellular processes and disease mechanisms.

The synthesis of (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic core requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity.

The development of efficient synthetic routes for this compound has opened up new possibilities for exploring its derivatives and analogs. By modifying various functional groups within the spirocyclic system, chemists can generate libraries of compounds with tailored biological activities. This approach allows for the systematic optimization of pharmacological properties, leading to the discovery of novel therapeutic agents.

The solubility and stability provided by the dihydrochloride salt form make (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride suitable for various formulation strategies. Pharmaceutical companies are increasingly focusing on developing drugs with improved solubility to enhance bioavailability and patient compliance. The dihydrochloride salt form meets these requirements, making it an attractive candidate for further development.

In conclusion, (4R)-8-azaspiro[4.5]decan-4-amine; dihydrochloride (CAS No: 2306253-66-5) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research and drug development. Its spirocyclic core, stereochemical configuration, and salt form contribute to its utility as a tool compound and a scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications and possibilities for this remarkable molecule.